{1-[(Piperidin-3-yl)methyl]piperidin-4-yl}methanol dihydrochloride

• Molecular Formula: C12H26Cl2N2O
• Molecular Weight: 285.25 g/mol
• IUPAC Name: [1-(piperidin-3-ylmethyl)piperidin-4-yl]methanol;dihydrochloride
• InChI: InChI=1S/C12H24N2O.2ClH/c15-10-11-3-6-14(7-4-11)9-12-2-1-5-13-8-12;;/h11-13,15H,1-10H2;2*1H
• InChI Key: QODJQYHHWMTVCA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)CN2CCC(CC2)CO.Cl.Cl

Description

{1-[(Piperidin-3-yl)methyl]piperidin-4-yl}methanol dihydrochloride is a chemical compound with the molecular formula C12H24N2O.2ClH. It is a derivative of piperidine, a six-membered heterocyclic compound containing one nitrogen atom. This compound is often used in various scientific research applications due to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of {1-[(Piperidin-3-yl)methyl]piperidin-4-yl}methanol dihydrochloride typically involves the reaction of piperidine derivatives under controlled conditions. The process may include steps such as hydrogenation, cyclization, and amination .

Industrial Production Methods: Industrial production of this compound often involves large-scale chemical synthesis using automated reactors. The reaction conditions are optimized to ensure high yield and purity. The compound is usually purified through crystallization or chromatography techniques .

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, often using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve hydrogen gas in the presence of a palladium catalyst.

Substitution: Substitution reactions can occur with halogens or other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Hydrogen gas, palladium catalyst.

Substitution: Halogens, nucleophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

Chemistry: In chemistry, {1-[(Piperidin-3-yl)methyl]piperidin-4-yl}methanol dihydrochloride is used as a building block for the synthesis of more complex molecules. It is also employed in studying reaction mechanisms and developing new synthetic methodologies .

Biology: In biological research, this compound is used to investigate the effects of piperidine derivatives on cellular processes. It may serve as a model compound for studying the interactions of similar molecules with biological targets .

Medicine: In medicine, this compound is explored for its potential therapeutic applications. It may be used in the development of new drugs targeting specific molecular pathways .

Industry: In the industrial sector, this compound is used in the production of various chemical products. It may also be employed in the development of new materials with specific properties .

Mechanism of Action

The mechanism of action of {1-[(Piperidin-3-yl)methyl]piperidin-4-yl}methanol dihydrochloride involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Piperidine: A six-membered heterocycle with one nitrogen atom.

Piperidinone: A derivative of piperidine with a ketone group.

Spiropiperidines: Compounds containing a spiro-connected piperidine ring.

Uniqueness: {1-[(Piperidin-3-yl)methyl]piperidin-4-yl}methanol dihydrochloride is unique due to its specific structure, which allows it to interact with a wide range of molecular targets. This makes it a valuable compound in various scientific research applications .